Cas no 2138076-72-7 (3-(2-methylcyclopropyl)methoxyazetidine)
3-(2-methylcyclopropyl)methoxyazetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylcyclopropyl)methoxyazetidine
- EN300-1146835
- 3-[(2-methylcyclopropyl)methoxy]azetidine
- 2138076-72-7
-
- Inchi: 1S/C8H15NO/c1-6-2-7(6)5-10-8-3-9-4-8/h6-9H,2-5H2,1H3
- InChI Key: YEWKXUXARIOUDO-UHFFFAOYSA-N
- SMILES: O(C1CNC1)CC1CC1C
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 21.3Ų
3-(2-methylcyclopropyl)methoxyazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146835-0.05g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 95% | 0.05g |
$888.0 | 2023-10-25 | |
| Enamine | EN300-1146835-0.1g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 95% | 0.1g |
$930.0 | 2023-10-25 | |
| Enamine | EN300-1146835-0.25g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 95% | 0.25g |
$972.0 | 2023-10-25 | |
| Enamine | EN300-1146835-0.5g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 95% | 0.5g |
$1014.0 | 2023-10-25 | |
| Enamine | EN300-1146835-1.0g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 1g |
$1343.0 | 2023-06-09 | ||
| Enamine | EN300-1146835-2.5g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 95% | 2.5g |
$2071.0 | 2023-10-25 | |
| Enamine | EN300-1146835-5.0g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 5g |
$3894.0 | 2023-06-09 | ||
| Enamine | EN300-1146835-10.0g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 10g |
$5774.0 | 2023-06-09 | ||
| Enamine | EN300-1146835-1g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 95% | 1g |
$1057.0 | 2023-10-25 | |
| Enamine | EN300-1146835-5g |
3-[(2-methylcyclopropyl)methoxy]azetidine |
2138076-72-7 | 95% | 5g |
$3065.0 | 2023-10-25 |
3-(2-methylcyclopropyl)methoxyazetidine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-(2-methylcyclopropyl)methoxyazetidine
Professional Introduction to Compound with CAS No. 2138076-72-7 and Product Name: 3-(2-methylcyclopropyl)methoxyazetidine
The compound with the CAS number 2138076-72-7 and the product name 3-(2-methylcyclopropyl)methoxyazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-(2-methylcyclopropyl)methoxyazetidine incorporates a cyclopropyl moiety and a methoxy group, which are strategically positioned to enhance its pharmacological properties.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic efficacy. The azetidine ring system, a prominent feature in 3-(2-methylcyclopropyl)methoxyazetidine, is known for its versatility in drug design. This heterocycle serves as a scaffold for various bioactive molecules, offering opportunities to modulate biological targets with high precision. The presence of the 2-methylcyclopropyl substituent further contributes to the compound's complexity, potentially influencing its interactions with biological receptors and enhancing its pharmacokinetic profile.
One of the most compelling aspects of 3-(2-methylcyclopropyl)methoxyazetidine is its potential in the development of novel therapeutic agents. Current research indicates that this compound exhibits promising activities against a range of biological targets, including enzymes and receptors involved in inflammatory pathways. The methoxy group, in particular, plays a crucial role in modulating the compound's reactivity and binding affinity. Studies have shown that such modifications can significantly enhance the efficacy of drug candidates while minimizing off-target effects.
The synthesis of 3-(2-methylcyclopropyl)methoxyazetidine represents a testament to the advancements in synthetic organic chemistry. The introduction of complex substituents like the 2-methylcyclopropyl group requires meticulous planning and execution to ensure high yields and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been instrumental in achieving these objectives. These approaches not only improve efficiency but also allow for greater control over the stereochemistry of the final product, which is critical for pharmacological activity.
Recent publications highlight the compound's potential in preclinical studies aimed at identifying novel therapeutic interventions. For instance, research has demonstrated that derivatives of azetidine exhibit inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which are implicated in pain and inflammation. The structural features of 3-(2-methylcyclopropyl)methoxyazetidine, including its cyclopropyl ring and methoxy substituent, are believed to contribute to its ability to interact selectively with these targets. This selectivity is a key factor in reducing side effects and improving patient outcomes.
The pharmacokinetic properties of 3-(2-methylcyclopropyl)methoxyazetidine are also under intense scrutiny. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical use. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and metabolic stability. These attributes are critical for ensuring that the drug reaches therapeutic levels in the body and remains active for an appropriate duration.
In conclusion, 3-(2-methylcyclopropyl)methoxyazetidine represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it an attractive scaffold for designing new drugs. As research continues to uncover more about its properties and potential applications, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.
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